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Compound of Interest

Compound Name: 3-Ethyl-4-heptanone

Cat. No.: B073894 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed operational plan for the safe disposal of 3-Ethyl-4-
heptanone, a flammable liquid that requires careful management as a hazardous waste

material. Adherence to these procedures is critical for minimizing risks and meeting regulatory

standards.

Quantitative Data for Heptanone Isomers
Due to the limited availability of a specific Safety Data Sheet (SDS) for 3-Ethyl-4-heptanone,

the following table summarizes key quantitative safety and disposal-related data for structurally

similar heptanone isomers. This information serves as a valuable reference for understanding

the hazard profile and informing disposal protocols.
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Property 3-Heptanone 4-Heptanone
2-Methyl-4-
heptanone

UN Number UN1224 UN2710 Not available

Hazard Class 3 (Flammable Liquid) 3 (Flammable Liquid) 3 (Flammable Liquid)

Packing Group III III III

Flash Point 41 °C / 105.8 °F[1] 48 °C / 118.4 °F 44 °C / 111.2 °F

Autoignition

Temperature
390 °C / 734 °F[1] Not available Not available

Step-by-Step Disposal Protocol
The proper disposal of 3-Ethyl-4-heptanone should be approached systematically to ensure

safety and regulatory compliance. The following steps outline the recommended procedure

from initial handling to final disposal.

1. Waste Identification and Classification:

Properly identify the waste as 3-Ethyl-4-heptanone.

Based on available data for similar ketones, classify the waste as a flammable liquid (Hazard

Class 3) and therefore a hazardous waste.[1][2]

2. Collection and Storage:

Collect waste 3-Ethyl-4-heptanone in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, and open flames.[1][2]

Ensure the storage area is a designated satellite accumulation area for hazardous waste.

3. Labeling:
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Clearly label the waste container with the words "Hazardous Waste," the full chemical name

"3-Ethyl-4-heptanone," and a clear description of its hazards (e.g., "Flammable Liquid").

Include the accumulation start date on the label.

4. Personal Protective Equipment (PPE):

When handling waste 3-Ethyl-4-heptanone, always wear appropriate PPE, including

chemical-resistant gloves, safety glasses with side shields or goggles, and a lab coat.

If there is a risk of inhalation, use a respirator with an appropriate cartridge.

5. Arrange for Professional Disposal:

Do not dispose of 3-Ethyl-4-heptanone down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow all institutional and local regulations for scheduling a waste pickup.

6. Documentation:

Maintain accurate records of the amount of 3-Ethyl-4-heptanone waste generated and its

disposal date.

Keep copies of all waste manifests and disposal documentation provided by the disposal

company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Ethyl-4-
heptanone.
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Start: 3-Ethyl-4-heptanone Waste Generated

Step 1: Identify & Classify as Hazardous Waste

Step 2: Collect in Labeled, Sealed Container

Step 3: Store in Designated Satellite Accumulation Area

Step 4: Wear Appropriate PPE During Handling

Step 5: Contact EHS or Licensed Contractor for Disposal

Step 6: Maintain Disposal Records

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 3-Ethyl-4-heptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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